Cas no 1152987-00-2 (3-amino-4-(benzyloxy)-N-methylbenzene-1-sulfonamide)

• Product Name: 3-amino-4-(benzyloxy)-N-methylbenzene-1-sulfonamide
• CAS No: 1152987-00-2
• MF: C₁₄H₁₆N₂O₃S
• MW: 292.353442192078
• CID: 6033738
• PubChem ID: 43449254
• Update Time: 2025-06-14

3-amino-4-(benzyloxy)-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(benzyloxy)-N-methylbenzene-1-sulfonamide
• EN300-1295261
• 1152987-00-2

• Inchi： 1S/C14H16N2O3S/c1-16-20(17,18)12-7-8-14(13(15)9-12)19-10-11-5-3-2-4-6-11/h2-9,16H,10,15H2,1H3
• InChI Key： MULFRJODXROHJZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)OCC1C=CC=CC=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 292.08816355g/mol
• Monoisotopic Mass: 292.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 3-amino-4-(benzyloxy)-N-methylbenzene-1-sulfonamide

Recent Advances in the Study of 3-amino-4-(benzyloxy)-N-methylbenzene-1-sulfonamide (CAS: 1152987-00-2)

3-amino-4-(benzyloxy)-N-methylbenzene-1-sulfonamide (CAS: 1152987-00-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. The compound's unique chemical structure, featuring a benzyloxy group and a sulfonamide moiety, allows for diverse interactions with biological targets, making it a valuable candidate for further investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 3-amino-4-(benzyloxy)-N-methylbenzene-1-sulfonamide. One key area of research involves its role as an inhibitor of carbonic anhydrase isoforms, which are implicated in a range of pathological conditions, including glaucoma, epilepsy, and cancer. Preliminary in vitro assays have demonstrated the compound's ability to selectively inhibit certain isoforms, suggesting its potential for targeted therapy. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been under scrutiny to evaluate its suitability for clinical development.

Another notable aspect of the research on 3-amino-4-(benzyloxy)-N-methylbenzene-1-sulfonamide is its application in medicinal chemistry as a building block for more complex molecules. Researchers have explored its use in the synthesis of novel sulfonamide-based compounds with enhanced bioactivity and reduced side effects. For instance, modifications to the benzyloxy group have yielded derivatives with improved binding affinity and selectivity for specific biological targets. These advancements highlight the compound's versatility and its potential to contribute to the development of next-generation therapeutics.

In addition to its therapeutic applications, 3-amino-4-(benzyloxy)-N-methylbenzene-1-sulfonamide has also been investigated for its role in chemical biology studies. Its ability to interact with proteins and enzymes has made it a useful tool for probing biological pathways and understanding disease mechanisms. Recent work has utilized the compound in proteomics and high-throughput screening assays to identify novel drug targets and biomarkers. These studies underscore the compound's utility beyond traditional drug development, positioning it as a valuable asset in both basic and applied research.

Despite these promising findings, challenges remain in the development of 3-amino-4-(benzyloxy)-N-methylbenzene-1-sulfonamide as a therapeutic agent. Issues such as solubility, stability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Ongoing research aims to overcome these hurdles by employing advanced computational modeling and structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 3-amino-4-(benzyloxy)-N-methylbenzene-1-sulfonamide (CAS: 1152987-00-2) represents a compound of considerable interest in the fields of chemical biology and pharmaceutical research. Its diverse applications, ranging from enzyme inhibition to drug scaffold development, highlight its potential to address unmet medical needs. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and advancing its use in clinical settings.